Cas no 93467-64-2 (4-(3,4-dichlorophenyl)butan-2-amine)

• Product Name: 4-(3,4-dichlorophenyl)butan-2-amine
• CAS No: 93467-64-2
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 5954362
• PubChem ID: 20251947
• Update Time: 2024-03-01

4-(3,4-dichlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)butan-2-amine
• IQZDJBWWLXAEBY-UHFFFAOYSA-N
• SCHEMBL10859086
• 93467-64-2
• EN300-1963490

• Inchi： 1S/C10H13Cl2N/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-7H,2-3,13H2,1H3
• InChI Key： IQZDJBWWLXAEBY-UHFFFAOYSA-N
• SMILES： CC(N)CCC1=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes